Cas no 221188-29-0 (Ethyl 3-(5-Chloro-3-indolyl)propanoate)

• Product Name: Ethyl 3-(5-Chloro-3-indolyl)propanoate
• CAS No: 221188-29-0
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5063803
• PubChem ID: 70824238
• Update Time: 2025-07-02

Ethyl 3-(5-Chloro-3-indolyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-Chloro-3-indolyl)propanoate
• 1H-Indole-3-propanoic acid, 5-chloro-, ethyl ester
• SY250541

• Inchi： 1S/C13H14ClNO2/c1-2-17-13(16)6-3-9-8-15-12-5-4-10(14)7-11(9)12/h4-5,7-8,15H,2-3,6H2,1H3
• InChI Key： KUSGVMJASDDKPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CN2)CCC(=O)OCC

Computed Properties

• Exact Mass: 251.0713064g/mol
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Ethyl 3-(5-Chloro-3-indolyl)propanoate

Ethyl 3-(5-Chloro-3-indolyl)propanoate (CAS No. 221188-29-0): A Comprehensive Overview

Ethyl 3-(5-Chloro-3-indolyl)propanoate (CAS No. 221188-29-0) is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and molecular biology. Its molecular structure, featuring a combination of an indole ring and a chloro-substituted moiety, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The indole moiety is a well-documented pharmacophore in many bioactive molecules, contributing to various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chloro group at the 5-position of the indole ring enhances the compound's reactivity and binding affinity to biological targets. This feature has been extensively studied in the context of developing novel therapeutic agents. The ester group at the propyl chain end further modulates the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focusing on indole derivatives as potential therapeutic agents. Studies have demonstrated that compounds containing the indole scaffold exhibit remarkable efficacy in preclinical models of various diseases. Specifically, Ethyl 3-(5-Chloro-3-indolyl)propanoate has been investigated for its potential role in modulating immune responses and inhibiting the growth of cancer cells. The chloro-substituted indole ring interacts with specific enzymes and receptors, leading to downstream effects that could be exploited for therapeutic benefits.

One of the most intriguing aspects of Ethyl 3-(5-Chloro-3-indolyl)propanoate is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the propyl chain have been shown to influence the compound's bioavailability and target specificity. These findings highlight the importance of Ethyl 3-(5-Chloro-3-indolyl)propanoate as a key intermediate in medicinal chemistry.

The synthesis of Ethyl 3-(5-Chloro-3-indolyl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the electronic properties of the indole ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also open up new avenues for structural diversification.

From a biochemical perspective, Ethyl 3-(5-Chloro-3-indolyl)propanoate has been shown to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. Its ability to modulate these pathways suggests potential therapeutic applications in treating diseases such as cancer and inflammatory disorders. Preclinical studies have provided valuable insights into its mechanism of action, paving the way for further clinical investigations.

The growing interest in Ethyl 3-(5-Chloro-3-indolyl)propanoate underscores its significance as a research tool and a potential lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic outcomes. As our understanding of its pharmacological properties continues to evolve, so does its potential to contribute to advancements in human health.

In conclusion, Ethyl 3-(5-Chloro-3-indolyl)propanoate (CAS No. 221188-29-0) is a multifaceted compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and molecular biology. With ongoing studies shedding light on its biological activities and synthetic pathways, this compound holds promise for addressing various health challenges in the future.